Cas no 61402-74-2 (2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[3-ethyl-5-propyl-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[3-ethyl-5-propyl-
• CAS No: 61402-74-2
• MF: C₂₁H₃₂N₄O₄
• MW: 404.50318
• CID: 480730
• PubChem ID: 71396175

2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[3-ethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-[3-(3-ethyl-2,4-dioxo-5-propylpyrimidin-1-yl)propyl]-5-propylpyrimidine-2,4-dione
• 61402-74-2
• 1,1'-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione)
• DTXSID60817757
• 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[3-ethyl-5-propyl-

• Inchi： InChI=1S/C21H32N4O4/c1-5-10-16-14-22(20(28)24(7-3)18(16)26)12-9-13-23-15-17(11-6-2)19(27)25(8-4)21(23)29/h14-15H,5-13H2,1-4H3
• InChI Key： CUXWRMDZGDBNFE-UHFFFAOYSA-N
• SMILES： CCCC1=CN(C(=O)N(C1=O)CC)CCCN2C=C(C(=O)N(C2=O)CC)CCC

Computed Properties

• Exact Mass: 404.24256
• Monoisotopic Mass: 404.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 81.24